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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B7766034

An In-Depth Technical Guide to 1-Dodecene for Researchers and Scientists

This technical guide provides comprehensive information on 1-dodecene, a significant alpha-
olefin used in various research and industrial applications. The following sections detail its
fundamental properties, a key synthetic protocol involving its use, and visual representations of
the chemical processes.

Core Identification and Properties

1-Dodecene is an alkene with the chemical formula Ci2H24, characterized by a twelve-carbon
chain with a double bond at the primary or alpha position.[1] This structural feature enhances
its reactivity, making it a valuable intermediate in chemical synthesis.[1]

Chemical Identity
e CAS Number: 112-41-4[1][2][3][4]

e Molecular Formula: Ci12H24[2][4][5][6]

Physicochemical Data

The following table summarizes the key quantitative properties of 1-dodecene.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b7766034?utm_src=pdf-interest
https://www.benchchem.com/product/b7766034?utm_src=pdf-body
https://www.benchchem.com/product/b7766034?utm_src=pdf-body
https://www.benchchem.com/product/b7766034?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Dodecene
https://en.wikipedia.org/wiki/1-Dodecene
https://en.wikipedia.org/wiki/1-Dodecene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
https://www.tcichemicals.com/US/en/p/S0342
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112414&Mask=FFF
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112414&Mask=FFF
https://cymitquimica.com/cas/112-41-4/
https://www.scbt.com/p/1-dodecene-112-41-4
https://www.benchchem.com/product/b7766034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 168.32 g/mol [2][4][6]

Appearance Colorless liquid with a mild, pleasant odor[1][2]
Density 0.7584 g/cm?3[1]

Melting Point -35.2 °C[1]

Boiling Point 213.8 °C[1]

Flash Point 77 °C (171 °F)[1]

Insoluble in water; soluble in ethanol, ethyl

Solubility

ether, and acetone[1][2]
Vapor Pressure 0.159 mmHg @ 25 °C
Refractive Index 1.4300 @ 20 °C[2]

Role in Organic Synthesis

While not typically involved in biological signaling pathways itself, 1-dodecene is a crucial
building block in organic synthesis, a field vital to drug development and materials science. Its
terminal double bond allows for a variety of addition reactions, making it a versatile precursor
for producing detergents, lubricants, and polymers.[1][5] A prominent application is in alkylation
reactions, such as the Friedel-Crafts alkylation of aromatic compounds.

Experimental Protocol: Alkylation of Benzene with
1-Dodecene

This section details a representative experimental protocol for the liquid-phase alkylation of
benzene with 1-dodecene, a process used to produce linear alkylbenzenes, which are
precursors to surfactants. The methodology is based on studies using non-zeolitic catalysts like
clay-supported heteropolyacids.[7]

Materials and Equipment

e Reactants: Benzene (excess), 1-Dodecene
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Catalyst: 20% Dodecatungstophosphoric acid (DTP) on Montmorillonite K-10 clay (20%
DTP/K-10)[7]

Equipment: High-pressure autoclave with a stirrer, heating mantle, temperature controller,
and sampling port.

Procedure

Catalyst Preparation: Prepare the 20% DTP/K-10 catalyst by impregnating Montmorillonite
K-10 clay with a solution of dodecatungstophosphoric acid, followed by drying and
calcination.

Reaction Setup: Charge the autoclave with benzene and 1-dodecene. A typical molar ratio
for maximizing mono-alkylation is 10:1 (benzene:1-dodecene).[7]

Catalyst Addition: Add the 20% DTP/K-10 catalyst to the reaction mixture. A typical catalyst
loading is 0.05 g/cm3.[7]

Reaction Conditions: Seal the autoclave and begin stirring at a high rate (e.g., 1000 rpm) to
ensure a uniform mixture.[7] Heat the reaction mixture to the desired temperature (e.g., 150
°0).[7]

Monitoring: Monitor the reaction progress by taking samples at regular intervals and
analyzing them using gas chromatography (GC) to determine the conversion of 1-dodecene
and the selectivity for different phenyldodecane isomers.

Product Isolation: After the desired reaction time (e.g., 4 hours), cool the reactor,
depressurize, and filter the mixture to remove the solid catalyst. The liquid product can then
be purified by distillation to separate the desired linear phenyldodecane products from
unreacted benzene and any byproducts.

Visualizing the Process

The following diagrams illustrate the chemical reaction pathway and the experimental workflow

described above.
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Caption: Reaction pathway for the alkylation of benzene with 1-dodecene.
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Caption: Experimental workflow for the synthesis of linear phenyldodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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